2-[(4-chlorophenyl)thio]-N-ethylacetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-ethylacetamide
• InChI: InChI=1S/C10H12ClNOS/c1-2-12-10(13)7-14-9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key: SNXXCZAITWNLOB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CSC1=CC=C(C=C1)Cl
• Molecular Formula: C10H12ClNOS
• Molecular Weight: 229.73 g/mol

Description

2-[(4-chlorophenyl)thio]-N-ethylacetamide, also known as CTA, is a chemical compound that belongs to the class of thioamides. It has been widely studied for its potential applications in various fields, including medicine and agriculture. In

Mechanism of Action

The exact mechanism of action of 2-[(4-chlorophenyl)thio]-N-ethylacetamide is not fully understood. However, it is believed to exert its antimicrobial and anticancer effects by inhibiting the activity of enzymes involved in key metabolic pathways. In plants, 2-[(4-chlorophenyl)thio]-N-ethylacetamide is believed to promote root growth by enhancing the activity of enzymes involved in the synthesis of plant hormones.
Biochemical and Physiological Effects
2-[(4-chlorophenyl)thio]-N-ethylacetamide has been shown to have a number of biochemical and physiological effects. In bacteria, 2-[(4-chlorophenyl)thio]-N-ethylacetamide has been shown to disrupt the integrity of the cell membrane, leading to cell death. In cancer cells, 2-[(4-chlorophenyl)thio]-N-ethylacetamide has been shown to induce apoptosis, or programmed cell death, by activating a number of signaling pathways. In plants, 2-[(4-chlorophenyl)thio]-N-ethylacetamide has been shown to promote root growth and enhance the activity of enzymes involved in the synthesis of plant hormones.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-chlorophenyl)thio]-N-ethylacetamide in lab experiments is its low toxicity and high specificity. 2-[(4-chlorophenyl)thio]-N-ethylacetamide has been shown to exhibit significant antimicrobial and anticancer activity at relatively low concentrations, without causing significant harm to healthy cells. However, one of the limitations of using 2-[(4-chlorophenyl)thio]-N-ethylacetamide in lab experiments is its limited solubility in water, which can make it difficult to prepare stock solutions.

Future Directions

There are several potential future directions for research on 2-[(4-chlorophenyl)thio]-N-ethylacetamide. One area of interest is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of interest is the identification of new applications for 2-[(4-chlorophenyl)thio]-N-ethylacetamide, such as its use as a plant growth regulator in crops. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(4-chlorophenyl)thio]-N-ethylacetamide and its potential applications in medicine and agriculture.

Synthesis Methods

2-[(4-chlorophenyl)thio]-N-ethylacetamide can be synthesized through a simple reaction between 4-chlorobenzenethiol and N-ethylacetamide. The reaction is typically carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, and a suitable solvent, such as ethanol or methanol. The yield of the reaction can be improved by optimizing the reaction conditions, such as temperature, reaction time, and the ratio of reactants.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-ethylacetamide has been extensively studied for its potential applications in various fields of science. In medicine, 2-[(4-chlorophenyl)thio]-N-ethylacetamide has been shown to exhibit significant antimicrobial activity against a wide range of pathogens, including bacteria, fungi, and viruses. It has also been investigated for its potential use as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.
In agriculture, 2-[(4-chlorophenyl)thio]-N-ethylacetamide has been studied for its potential use as a plant growth regulator. It has been shown to promote root growth and enhance the tolerance of plants to environmental stress, such as drought and salinity.